Cas no 654-85-3 (4-Oxazolecarboxylic acid, 2-methyl-5-(trifluoromethyl)-, ethyl ester)

4-Oxazolecarboxylic acid, 2-methyl-5-(trifluoromethyl)-, ethyl ester structure
654-85-3 structure
Product Name:4-Oxazolecarboxylic acid, 2-methyl-5-(trifluoromethyl)-, ethyl ester
CAS No:654-85-3
MF:C8H8F3NO3
MW:223.14923286438
CID:1699170
PubChem ID:357620
Update Time:2025-04-21

4-Oxazolecarboxylic acid, 2-methyl-5-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolecarboxylic acid, 2-methyl-5-(trifluoromethyl)-, ethyl ester
    • E73735
    • NSC617144
    • DTXSID401205576
    • NCI60_005123
    • Ethyl 2-methyl-5-(trifluoromethyl)-4-oxazolecarboxylate
    • NSC-617144
    • ethyl 2-methyl-5-(trifluoromethyl)oxazole-4-carboxylate
    • CHEMBL2006554
    • SCHEMBL24424625
    • 654-85-3
    • Inchi: 1S/C8H8F3NO3/c1-3-14-7(13)5-6(8(9,10)11)15-4(2)12-5/h3H2,1-2H3
    • InChI Key: LZPNPKUTEBIRPQ-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C(=O)OCC)N=C(C)O1)(F)F

Computed Properties

  • Exact Mass: 223.04564
  • Monoisotopic Mass: 223.04562760g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.33
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd